Cas no 92199-03-6 ({4-[bis(2-iodoethyl)amino]benzylidene}propanedinitrile)

• Product name: {4-[bis(2-iodoethyl)amino]benzylidene}propanedinitrile
• CAS No: 92199-03-6
• MF: C₁₄H₁₃N₃I₂
• MW: 477.08112
• CID: 1972170
• PubChem ID: 251372

{4-[bis(2-iodoethyl)amino]benzylidene}propanedinitrile Chemical and Physical Properties

Names and Identifiers

• {4-[bis(2-iodoethyl)amino]benzylidene}propanedinitrile
• 2-[[4-[bis(2-iodoethyl)amino]phenyl]methylidene]propanedinitrile
• NSC71700
• DTXSID40290908
• 2-(4-(Bis(2-iodoethyl)amino)benzylidene)malononitrile
• ({4-[Bis(2-iodoethyl)amino]phenyl}methylidene)propanedinitrile
• 92199-03-6
• NSC-71700

• Inchi： InChI=1S/C14H13I2N3/c15-5-7-19(8-6-16)14-3-1-12(2-4-14)9-13(10-17)11-18/h1-4,9H,5-8H2
• InChI Key： JEMPHGAOQKRMPF-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C=C(C#N)C#N)N(CCI)CCI

Computed Properties

• Exact Mass: 476.92
• Monoisotopic Mass: 476.92
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.97
• Boiling Point: 522.2°C at 760 mmHg
• Flash Point: 269.6°C
• Refractive Index: 1.723
• PSA: 50.82000
• LogP: 3.79356